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Compound of Interest

Compound Name: Linrodostat

Cat. No.: B606295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Linrodostat's (also known as BMS-986205)

inhibitory activity against indoleamine 2,3-dioxygenase 1 (IDO1) versus its activity against the

related enzymes indoleamine 2,3-dioxygenase 2 (IDO2) and tryptophan 2,3-dioxygenase 2

(TDO2). The information presented is supported by experimental data to aid in the evaluation

of Linrodostat's selectivity profile.

Executive Summary
Linrodostat is a potent and selective inhibitor of the IDO1 enzyme.[1][2] Preclinical data

demonstrates that Linrodostat exhibits high potency against IDO1, with negligible activity

observed against TDO2.[3][4] While direct quantitative data for its activity against human IDO2

is not readily available in the public domain, studies have shown no inhibitory activity against

murine IDO2.[1][2][5] This high selectivity for IDO1 suggests a focused mechanism of action,

which is a critical attribute in the development of targeted cancer immunotherapies.

Data Presentation: Inhibitory Activity of Linrodostat
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Linrodostat against human IDO1 and TDO2, as well as qualitative data for murine IDO2. This

data is derived from in vitro cellular assays measuring the production of kynurenine, a

downstream metabolite of tryptophan catabolism.
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Target Enzyme
Cell Line/Assay
System

IC50 (nM) Reference(s)

Human IDO1

HEK293 cells

expressing human

IDO1

1.1 [3][6][7][8]

HeLa cells (human) 1.7 [3][4]

Human TDO2

Human tryptophan-

2,3-dioxygenase cell-

based assay

> 2000 [3][4]

Murine IDO2 Not specified No inhibitory activity [1][2][5]

Signaling Pathway and Experimental Workflow
To visually represent the biological context and experimental approach for determining

Linrodostat's specificity, the following diagrams are provided.
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Experimental Workflow for Specificity Testing
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Kynurenine Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b606295?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/318814543_Abstract_CT116_BMS-986205_an_optimized_indoleamine_23-dioxygenase_1_IDO1_inhibitor_is_well_tolerated_with_potent_pharmacodynamic_PD_activity_alone_and_in_combination_with_nivolumab_nivo_in_advanced_ca
https://aacrjournals.org/clincancerres/article/31/11/2134/762531/Phase-1-2-Study-of-the-Indoleamine-2-3-Dioxygenase
https://www.selleckchem.com/products/bms-986205.html
https://newdrugapprovals.org/2018/06/25/bms-986205-ono-7701/
https://www.researchgate.net/publication/347527521_Preclinical_Characterization_of_Linrodostat_Mesylate_a_Novel_Potent_and_Selective_Oral_Indoleamine_23-Dioxygenase_1_Inhibitor
https://www.acetherapeutics.com/ibd/linrodostat-item-11348.html
https://www.medchemexpress.com/BMS-986205.html
https://www.bioscience.co.uk/product~1793665
https://www.benchchem.com/product/b606295#specificity-of-linrodostat-for-ido1-over-ido2-and-tdo2
https://www.benchchem.com/product/b606295#specificity-of-linrodostat-for-ido1-over-ido2-and-tdo2
https://www.benchchem.com/product/b606295#specificity-of-linrodostat-for-ido1-over-ido2-and-tdo2
https://www.benchchem.com/product/b606295#specificity-of-linrodostat-for-ido1-over-ido2-and-tdo2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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